Methyl 4-(6-aminopyridin-3-yl)benzoate
Overview
Description
“Methyl 4-(6-aminopyridin-3-yl)benzoate” is a chemical compound with the CAS Number: 222986-49-4. It has a molecular weight of 228.25 and its IUPAC name is methyl 4- (6-amino-3-pyridinyl)benzoate .
Molecular Structure Analysis
The InChI code for “Methyl 4-(6-aminopyridin-3-yl)benzoate” is 1S/C13H12N2O2/c1-17-13(16)10-4-2-9(3-5-10)11-6-7-12(14)15-8-11/h2-8H,1H3,(H2,14,15). This code provides a specific representation of the molecular structure .Scientific Research Applications
Pharmaceutical Research
Methyl 4-(6-aminopyridin-3-yl)benzoate is a compound that can be used in the development of new pharmaceuticals. Its structure allows it to interact with various biological targets, potentially leading to the discovery of new drugs. For instance, derivatives of aminopyridines have been studied for their inhibitory effects on enzymes like myeloperoxidase (MPO), which are significant in chronic inflammatory diseases .
Environmental Science
In environmental science, this compound could be used to study degradation processes or as a tracer to understand the environmental fate of similar organic compounds.
Each application area leverages the unique chemical structure of Methyl 4-(6-aminopyridin-3-yl)benzoate, which includes an aromatic benzoate ring and an aminopyridine group. These features make it a versatile compound in various fields of scientific research. The compound’s CAS Number is 222986-49-4 , and its molecular weight is 228.25 . It’s important to note that while these applications are potential uses, actual use will depend on further empirical research.
Future Directions
properties
IUPAC Name |
methyl 4-(6-aminopyridin-3-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2/c1-17-13(16)10-4-2-9(3-5-10)11-6-7-12(14)15-8-11/h2-8H,1H3,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTTPOCCDBYFBGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=CN=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30627683 |
Source
|
| Record name | Methyl 4-(6-aminopyridin-3-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30627683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(6-aminopyridin-3-yl)benzoate | |
CAS RN |
222986-49-4 |
Source
|
| Record name | Methyl 4-(6-aminopyridin-3-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30627683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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